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Compound of Interest

1-[(Benzyloxy)carbonyl]-4-
Compound Name:
methylpiperidine-4-carboxylic acid

Cat. No. B1318966

CAS Number: 203522-12-7
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-[(Benzyloxy)carbonyl]-4-
methylpiperidine-4-carboxylic acid, a key building block in synthetic organic chemistry,
particularly in the development of pharmaceutical agents. This document details its chemical
and physical properties, a detailed experimental protocol for its synthesis, its applications in
drug discovery, and relevant safety information.

Compound Identity and Properties

1-[(Benzyloxy)carbonyl]-4-methylpiperidine-4-carboxylic acid, also known by its synonym
1-N-Cbz-4-methylpiperidine-4-carboxylic acid, is a derivative of piperidine-4-carboxylic acid.
The presence of the benzyloxycarbonyl (Cbz) protecting group on the piperidine nitrogen
makes it a valuable intermediate for further chemical modifications.

Table 1: Physicochemical Properties of 1-[(Benzyloxy)carbonyl]-4-methylpiperidine-4-
carboxylic acid[1]
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Property Value

CAS Number 203522-12-7

Molecular Formula C15H19NO4

Molecular Weight 277.31 g/mol
1-(benzyloxycarbonyl)-4-methylpiperidine-4-

IUPAC Name ( y y_ Y yPP
carboxylic acid

Appearance White to off-white crystalline powder

Solubility Soluble in methanol and other organic solvents

Synthesis

The synthesis of 1-[(Benzyloxy)carbonyl]-4-methylpiperidine-4-carboxylic acid is typically
achieved through the protection of the nitrogen atom of 4-methylpiperidine-4-carboxylic acid
with a benzyloxycarbonyl (Cbz) group. This reaction is a standard procedure in peptide
synthesis and organic chemistry for the protection of amines.

Synthetic Pathway

The overall synthetic transformation involves the reaction of 4-methylpiperidine-4-carboxylic
acid with benzyl chloroformate in the presence of a base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. 1-[(Benzyloxy)carbonyl]-4-methylpiperidine-4-carboxylic acid | C15H19NO4 | CID
17895988 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [In-Depth Technical Guide: 1-[(Benzyloxy)carbonyl]-4-
methylpiperidine-4-carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1318966#1-benzyloxy-carbonyl-4-methylpiperidine-4-
carboxylic-acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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